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Compound of Interest

Compound Name: OAC1

Cat. No.: B15608747

Welcome to the technical support center for OAC1 (Oct4-Activating Compound 1). This
resource is designed for researchers, scientists, and drug development professionals to help
troubleshoot and control experimental variability when working with OAC1.

Frequently Asked Questions (FAQS)

Q1: What is OAC1 and what is its primary function?

OAC1 is a small molecule that acts as a potent activator of Octamer-binding transcription factor
4 (Oct4), a key regulator of pluripotency in embryonic stem cells.[1][2][3] Its primary function is
to enhance the efficiency and accelerate the process of induced pluripotent stem cell (iPSC)
reprogramming.[1][2][4] It achieves this by activating the promoters of both Oct4 and Nanog.[1]

[31[5]
Q2: What is the signaling pathway through which OAC1 activates Oct4?

OAC1 activates OCT4 expression through the upregulation of HOXBA4.[1][5] This leads to an
increase in the transcription of the Oct4-Nanog-Sox2 triad and TET1, a gene involved in DNA
demethylation.[1][2][6] Notably, OAC1's mechanism is independent of the p53-p21 pathway
and Wnt-[3-catenin signaling.[2][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]
. OACL1 | OCT | TargetMol [targetmol.com]

. apexbt.com [apexbt.com]

. OAC1 - LabNet Biotecnica [labnet.es]

1
2
3
e 4. researchgate.net [researchgate.net]
5
6. stemcell.com [stemcell.com]

7

. OAC-1 | CAS 300586-90-7 | Tocris Bioscience [tocris.com]

« To cite this document: BenchChem. [OAC1 Technical Support Center: Troubleshooting
Experimental Variability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608747#0acl-experimental-variability-and-how-to-
control-it]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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